2-Amino-4-(methylthio)-6-phenyl-5-pyrimidinecarbonitrile

• Molecular Formula: C12H10N4S
• Molecular Weight: 242.30 g/mol
• IUPAC Name: 2-amino-4-methylsulfanyl-6-phenylpyrimidine-5-carbonitrile
• InChI: InChI=1S/C12H10N4S/c1-17-11-9(7-13)10(15-12(14)16-11)8-5-3-2-4-6-8/h2-6H,1H3,(H2,14,15,16)
• InChI Key: FIJCDKPZEFGLAP-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC(=NC(=C1C#N)C2=CC=CC=C2)N

Description

2-Amino-4-(methylthio)-6-phenyl-5-pyrimidinecarbonitrile is a useful research compound. Its molecular formula is C12H10N4S and its molecular weight is 242.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Following the method of Rudorf and Augustin (J. Prakt. Chem. 1978, 320, 576), a solution of 15.9 g (63.9 mmol) 2-benzoyl-3,3-bis(methylthio)acrylonitrile, 9.36 g (76.7 mmol) guanidine nitrate and 22.3 ml (160 mmol) triethylamine in 200 ml DMF was heated at reflux for 6 h. The reaction mixture was then cooled to room temperature. On addition of 300 ml water, a precipitate appeared which was collected by filtration and washed with water to afford 12.7 g (86%) 2-amino-4-(methylthio)-6-phenyl-pyrimidine-5-carbonitrile as a sand-coloured solid. EI-MS m-e (%): 242 (M+, 32), 241 ([M—H]+, 100).